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Compound of Interest

Compound Name: WAY-620473

Cat. No.: B10861720

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the proper disposal of WAY-
620473, a selective androgen receptor modulator (SARM). As a compound under investigation,

WAY-620473 should be handled as a hazardous chemical. All disposal procedures must

comply with institutional, local, and federal regulations. Personnel must be trained in hazardous

waste management.

Guiding Principles for Disposal
Given that specific disposal information for WAY-620473 is not publicly available, it must be

treated as a hazardous investigational drug. The following principles, derived from general

laboratory chemical waste guidelines, must be strictly adhered to:

Never Discharge to Sewer or General Trash: Disposal of WAY-620473 or its containers via

sink drains or regular trash is strictly prohibited.[1][2]

Consult Environmental Health and Safety (EHS): Your institution's EHS department must be

contacted to determine the specific requirements for hazardous waste disposal and to

schedule a waste pickup.[3][4]
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Segregation is Key: Do not mix WAY-620473 waste with other chemical waste streams

unless compatibility has been confirmed.[2][5] Store waste in designated Satellite

Accumulation Areas (SAAs).[3][4][5]

Proper Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name ("WAY-620473"), concentration, and any solvents present.[1]

[4]

Disposal of WAY-620473 in Various Forms
The proper disposal method depends on the form of the WAY-620473 waste.
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Waste Form Disposal Procedure

Pure Compound (Solid)

1. Collect in a dedicated, sealed, and properly

labeled hazardous waste container. 2. The

container must be compatible with the chemical.

3. Store in a designated SAA away from

incompatible materials. 4. Arrange for pickup by

your institution's EHS.[3][4]

Solutions

1. Collect all aqueous and solvent-based

solutions containing WAY-620473 in a

dedicated, sealed, and leak-proof hazardous

waste container.[2] 2. Do not mix halogenated

and non-halogenated solvent waste unless

permitted by your EHS.[6] 3. Label the container

with the chemical name and all solvent

components and their approximate

concentrations. 4. Store in secondary

containment within an SAA.[2] 5. Arrange for

pickup by EHS.

Contaminated Labware (e.g., pipette tips,

gloves, vials)

1. Dispose of all single-use items contaminated

with WAY-620473 as hazardous waste. 2.

Collect in a designated, clearly labeled, and

sealed container (e.g., a lined pail or a

dedicated waste bag).[6] 3. For grossly

contaminated items, double-bagging may be

necessary. 4. Arrange for pickup by EHS.

Empty Containers

1. A container is not considered "empty" if it

contains residual product. 2. To be disposed of

as non-hazardous waste, the container must be

triple-rinsed with a suitable solvent.[1][7] 3. The

rinsate from all three rinses must be collected

and disposed of as hazardous liquid waste.[1][2]

[7] 4. After rinsing, deface or remove the original

label and dispose of the container according to

institutional guidelines for non-hazardous lab

glass or plastic.[1][7]
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Experimental Protocol: Triple-Rinsing of Empty
Containers
This protocol must be followed to decontaminate empty containers that held WAY-620473
before their disposal as non-hazardous waste.

Select an Appropriate Solvent: Choose a solvent in which WAY-620473 is readily soluble.

First Rinse: Add a small amount of the chosen solvent to the empty container, ensuring the

entire inner surface is wetted. Securely cap and agitate the container. Empty the rinsate into

the designated hazardous liquid waste container for WAY-620473 solutions.

Second Rinse: Repeat the rinsing process with a fresh portion of the solvent and collect the

rinsate in the same hazardous waste container.

Third Rinse: Repeat the rinse for a final time, collecting the rinsate.

Drying: Allow the container to air-dry completely in a ventilated area, such as a fume hood.[7]

Final Disposal: Once dry, deface the original label and dispose of the container as regular

laboratory glass or plastic, as per your institution's policy.[1][7]

Logical Workflow for WAY-620473 Disposal
The following diagram illustrates the decision-making process for the proper disposal of WAY-
620473 waste streams.
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Caption: Decision workflow for the disposal of WAY-620473.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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